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Introduction
3-Methylcyclohexanone (CAS No. 591-24-2), a substituted cyclic ketone, serves as a

versatile intermediate and building block in organic synthesis.[1] Its utility spans the

development of novel pharmaceutical agents and the synthesis of fine chemicals. A thorough

understanding of its physical and chemical properties is paramount for its effective application

in research and development. This guide provides a detailed overview of the key physical

constants of 3-methylcyclohexanone, methodologies for their determination, its spectroscopic

signature, and essential safety information. As 3-methylcyclohexanone is a chiral molecule,

existing as (R) and (S) enantiomers, this guide will also touch upon the properties of its

stereoisomers.[1][2]
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The physical characteristics of 3-methylcyclohexanone are crucial for its handling,

purification, and use in chemical reactions. These properties are summarized in the table

below.

Physical Property Value Source(s)

Boiling Point 169-170 °C [3]

Melting Point -73 °C [3]

Density 0.914 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.446 [3]

Molecular Formula C₇H₁₂O [3]

Molecular Weight 112.17 g/mol [3]

Appearance
Clear colorless to very slightly

yellow liquid
[5]

Solubility
Insoluble in water; soluble in

alcohol, ether, and oils.
[4][6]

Vapor Pressure 1.5 mmHg at 25 °C [6]

Flash Point 48 °C (118.4 °F) - closed cup [7]

Experimental Determination of Physical Constants
Accurate determination of physical constants is fundamental to verifying the purity and identity

of a chemical substance. The following section outlines the standard laboratory protocols for

measuring the boiling and melting points of 3-methylcyclohexanone.

Boiling Point Determination (Capillary Method)
The capillary method is a common and reliable technique for determining the boiling point of a

liquid. The principle behind this method is that the boiling point is reached when the vapor

pressure of the liquid equals the atmospheric pressure.
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Boiling Point Determination Workflow

Sample Preparation

Measurement

1. Fill a small test tube with 2-3 mL of 3-methylcyclohexanone.

2. Place a capillary tube (sealed at one end) open-end-down into the test tube.

3. Attach the test tube to a thermometer.

4. Immerse the assembly in a heated oil bath.

5. Heat the bath slowly and observe for a continuous stream of bubbles from the capillary.

6. Record the temperature when bubbling stops and the liquid enters the capillary.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Slow Heating: A slow and steady heating rate ensures that the temperature of the liquid and

the thermometer are in thermal equilibrium, leading to an accurate reading.

Continuous Bubble Stream: The initial stream of bubbles indicates that the air trapped in the

capillary tube is expanding and escaping. A continuous and rapid stream of bubbles from the

capillary tip signifies that the vapor pressure of the liquid is equal to the external pressure,

and the liquid is boiling.

Temperature Reading upon Liquid Rise: The boiling point is recorded when the bubbling

ceases and the liquid begins to be drawn into the capillary tube. This is because at the

boiling point, the vapor pressure of the liquid equals the atmospheric pressure. As the

temperature drops slightly, the vapor pressure decreases, and the external pressure forces

the liquid into the capillary.

Melting Point Determination
Given that 3-methylcyclohexanone has a very low melting point (-73 °C), its determination

requires a specialized low-temperature apparatus. The general principle involves cooling the

sample until it solidifies and then slowly warming it to observe the temperature at which it melts.

Experimental Protocol:

Sample Preparation: A small amount of liquid 3-methylcyclohexanone is placed in a

capillary tube.

Cooling: The capillary tube is placed in a cooling bath (e.g., a mixture of dry ice and acetone

or a cryostat).

Observation: The sample is cooled until it completely solidifies.

Heating: The cooling bath is allowed to warm up slowly, or the cryostat temperature is

gradually increased.

Melting Point Range: The temperature at which the first drop of liquid appears and the

temperature at which the entire solid has melted are recorded. This range is the melting

point.
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Spectroscopic Characterization
Spectroscopic analysis is indispensable for the structural elucidation and identification of

organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy of 3-methylcyclohexanone in CDCl₃ provides characteristic signals

corresponding to the different protons in the molecule. The chemical shifts are influenced by

the electron-withdrawing effect of the carbonyl group and the position of the methyl group.[8]

Infrared (IR) Spectroscopy
The IR spectrum of 3-methylcyclohexanone is characterized by a strong absorption band

corresponding to the C=O stretching vibration of the ketone, typically appearing around 1710

cm⁻¹. Other significant peaks include those for C-H stretching and bending vibrations.[2]

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of 3-methylcyclohexanone shows a molecular

ion peak (M⁺) at m/z = 112, corresponding to its molecular weight. The fragmentation pattern

provides further structural information.[8]
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Spectroscopic Analysis Workflow
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Caption: General workflow for spectroscopic characterization.

Synthesis and Chirality
3-Methylcyclohexanone can be synthesized through various methods, including the partial

hydrogenation of m-cresol or the oxidation of methylcyclohexane.[1]

As a chiral molecule, 3-methylcyclohexanone exists as a pair of enantiomers: (R)-(+)-3-
methylcyclohexanone and (S)-(-)-3-methylcyclohexanone. These enantiomers have

identical physical properties such as boiling point and density, but they rotate plane-polarized

light in opposite directions. The specific rotation of (R)-(+)-3-methylcyclohexanone is reported

as [α]24/D +13.5° (neat). The synthesis of enantiomerically pure forms is of significant interest

in medicinal chemistry, as different enantiomers of a drug can have distinct pharmacological

activities.[9]
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Safety Information
3-Methylcyclohexanone is a flammable liquid and vapor.[7] It is also classified as causing skin

and serious eye irritation, and may cause respiratory irritation.[6]

GHS Hazard Statements:

H226: Flammable liquid and vapor[6]

H315: Causes skin irritation[6]

H319: Causes serious eye irritation[6]

H335: May cause respiratory irritation[6]

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn when handling this chemical. Work should be conducted in a well-

ventilated area or a fume hood.

Conclusion
This technical guide has provided a comprehensive overview of the key physical constants,

analytical methodologies, spectroscopic characteristics, and safety considerations for 3-
methylcyclohexanone. A thorough understanding of these properties is essential for

researchers and professionals in drug development and other scientific fields to ensure its safe

and effective use in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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